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Compound of Interest

Compound Name: Fasiglifam hemihydrate

Cat. No.: B595586

This document provides crucial safety and logistical information for the proper disposal of
Fasiglifam hemihydrate, a selective G-protein-coupled receptor 40 (GPR40) agonist.
Although previously investigated for the treatment of type 2 diabetes, its development was
halted due to concerns about drug-induced liver injury.[1][2][3] Researchers, scientists, and
drug development professionals handling this compound must adhere to strict safety and
disposal protocols to minimize health risks and environmental impact.

Quantitative Data Summary

The following table summarizes key quantitative and qualitative information for Fasiglifam
hemihydrate.
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Property Value Source

(S)-2-(6-((2',6'-dimethyl-4'-(3-
(methylsulfonyl)propoxy)-[1,1'-

IUPAC Name biphenyl]-3-yl)methoxy)-2,3- MedKoo Biosciences[4]
dihydrobenzofuran-3-yl)acetic
acid
Synonyms TAK-875, TAK875 MedKoo Biosciences[4]
CAS Number 1374598-80-7 (hemihydrate) MedKoo Biosciences[4]
Molecular Formula C29H3207S PubChem[5]
Molecular Weight 524.6 g/mol PubChem|[5]

Not classified as hazardous
under GHS. However, it is a

Primary Hazards biologically active molecule PubChem[5]
with known potential for drug-

induced liver injury.

Short term (days to weeks) at

0 - 4 °C. Long term (months to o
Storage MedKoo Biosciences[4]

years) at -20 °C. Should be

stored in a dry, dark place.

Experimental Protocols: Proper Disposal of
Fasiglifam Hemihydrate

The following step-by-step procedure outlines the recommended protocol for the safe disposal
of Fasiglifam hemihydrate in a laboratory setting. This procedure is based on general best
practices for the disposal of research chemicals and should be performed in accordance with
your institution's Environmental Health and Safety (EHS) guidelines.

1. Hazard Assessment:

» Before handling, review all available safety information, including the potential for liver
toxicity.[1][2][3][6]
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Treat Fasiglifam hemihydrate as a potentially hazardous compound due to its biological
activity, even if not classified as hazardous under the Globally Harmonized System (GHS).[5]

. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and
nitrile gloves.

. Segregation of Waste:
Solid Waste:

o Unused or expired Fasiglifam hemihydrate powder should be disposed of in its original
container if possible.

o If the original container is not available, transfer the powder to a clearly labeled, sealed
container. The label should include the chemical name ("Fasiglifam hemihydrate"), the
approximate amount, and the date.

o Contaminated materials such as weighing paper, pipette tips, and gloves should be
collected in a designated, sealed plastic bag or container labeled "Hazardous Chemical
Waste" and "Fasiglifam hemihydrate contaminated debris.”

Liquid Waste:

o Solutions containing Fasiglifam hemihydrate should be collected in a designated,
sealed, and clearly labeled waste container. The label should indicate the chemical name,
concentration, solvent, and the words "Hazardous Chemical Waste."

o Do not mix Fasiglifam hemihydrate waste with other chemical waste streams unless
compatibility has been confirmed.

. Storage of Chemical Waste:

Store all waste containers in a designated and secure satellite accumulation area within the
laboratory.
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o Ensure that the storage area is away from general laboratory traffic and incompatible
materials.

5. Disposal Procedure:
e Do not dispose of Fasiglifam hemihydrate down the drain or in the regular trash.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the chemical waste.

o Follow all instructions provided by the EHS department for packaging and labeling the waste
for transport.

6. Decontamination:

» After handling and preparing the waste for disposal, thoroughly decontaminate all surfaces
and equipment that may have come into contact with Fasiglifam hemihydrate using an
appropriate laboratory disinfectant or cleaning agent.

e Wash hands thoroughly with soap and water.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Fasiglifam
hemihydrate.
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Start: Handling Fasiglifam Hemihydrate
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Caption: Disposal workflow for Fasiglifam hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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